Niltubacin

• Molecular Formula: C41H42N2O7S
• Molecular Weight: 706.8 g/mol
• InChI: InChI=1S/C41H42N2O7S/c44-26-28-17-19-29(20-18-28)35-25-34(27-51-41-43-38(30-11-5-3-6-12-30)39(50-41)31-13-7-4-8-14-31)48-40(49-35)32-21-23-33(24-22-32)42-36(45)15-9-1-2-10-16-37(46)47/h3-8,11-14,17-24,34-35,40,44H,1-2,9-10,15-16,25-27H2,(H,42,45)(H,46,47)/t34-,35+,40+/m1/s1
• InChIKey: WLLKRNCIQXOQHG-YXQOSMAKSA-N

Niltubacin: The Definitive HDAC6 Negative Control

Niltubacin (MAZ-1391; C₄₁H₄₂N₂O₇S; MW 706.85) is the carboxylate analog of tubacin, specifically designed and validated as an inactive negative-control compound for studies involving the HDAC6-selective inhibitor tubacin [1]. Discovered through a multidimensional chemical genetic screen of 7,392 1,3-dioxane-based small molecules by the Schreiber laboratory, niltubacin differs from tubacin by a single functional group substitution—a carboxylic acid in place of the zinc-chelating hydroxamic acid—rendering it incapable of inhibiting HDAC6-mediated α-tubulin deacetylation [2]. Commercially available at ≥98% purity (HPLC/TLC) and soluble in DMSO (≥5–6 mg/mL), niltubacin is used at concentrations of 2–20 µM in cell culture and requires storage at −80°C for long-term stability . Its sole scientific purpose is to serve as a structurally matched, inert control that enables researchers to attribute tubacin-induced phenotypic effects specifically to HDAC6 catalytic inhibition rather than to off-target or scaffold-related artifacts [3].

Scaffold-matched inactive control for tubacin

Reported negative control across multiple HDAC6 assay contexts

Enables attribution of tubacin-induced phenotypes to HDAC6 catalytic inhibition

• [1] Haggarty, S. J., Koeller, K. M., Wong, J. C., Grozinger, C. M., & Schreiber, S. L. (2003). Domain-selective small-molecule inhibitor of histone deacetylase 6 (HDAC6)-mediated tubulin deacetylation. Proceedings of the National Academy of Sciences, 100(8), 4389–4394. https://doi.org/10.1073/pnas.0430973100 View Source
• [2] Haggarty, S. J., Koeller, K. M., Wong, J. C., Grozinger, C. M., & Schreiber, S. L. (2003). Domain-selective small-molecule inhibitor of histone deacetylase 6 (HDAC6)-mediated tubulin deacetylation. Proceedings of the National Academy of Sciences, 100(8), 4389–4394. https://doi.org/10.1073/pnas.0430973100 View Source
• [3] Siow, D., & Wattenberg, B. (2014). The histone deacetylase-6 inhibitor tubacin directly inhibits de novo sphingolipid biosynthesis as an off-target effect. Biochemical and Biophysical Research Communications, 449(3), 268–271. https://doi.org/10.1016/j.bbrc.2014.05.016 View Source

Niltubacin vs. DMSO and Pan-HDAC Controls

Generic substitution of niltubacin with a vehicle-only (DMSO) control or an alternative HDAC inhibitor such as trichostatin A (TSA) fails to provide adequate experimental rigor because these alternatives do not recapitulate niltubacin's unique structural and pharmacological properties. A DMSO-only control cannot account for potential scaffold-dependent off-target effects of the tubacin 1,3-dioxane core, while TSA—a pan-HDAC inhibitor—induces both α-tubulin hyperacetylation and histone hyperacetylation, confounding the interpretation of HDAC6-specific phenotypes [1]. Critically, tubacin has been shown to possess a significant, HDAC6-independent off-target activity as a direct inhibitor of serine palmitoyltransferase (SPT), and niltubacin is the only structurally matched analog that preserves the full tubacin scaffold while eliminating HDAC6 inhibitory activity, enabling researchers to distinguish HDAC6-dependent from HDAC6-independent effects [2]. Without niltubacin, any tubacin-induced phenotype cannot be rigorously attributed to HDAC6 inhibition [3].

DMSO vehicle only

May not account for scaffold-dependent off-target effects of the tubacin 1,3-dioxane core.

Trichostatin A (pan-HDAC)

Induces both α-tubulin and histone hyperacetylation, which may confound HDAC6-specific interpretation.

Other HDAC6 inhibitors

Different chemotype; may not provide scaffold-matched control for tubacin off-target assessment.

• [1] Haggarty, S. J., Koeller, K. M., Wong, J. C., Grozinger, C. M., & Schreiber, S. L. (2003). Domain-selective small-molecule inhibitor of histone deacetylase 6 (HDAC6)-mediated tubulin deacetylation. Proceedings of the National Academy of Sciences, 100(8), 4389–4394. https://doi.org/10.1073/pnas.0430973100 View Source
• [2] Siow, D., & Wattenberg, B. (2014). The histone deacetylase-6 inhibitor tubacin directly inhibits de novo sphingolipid biosynthesis as an off-target effect. Biochemical and Biophysical Research Communications, 449(3), 268–271. https://doi.org/10.1016/j.bbrc.2014.05.016 View Source
• [3] Namdar, M., Perez, G., Ngo, L., & Marks, P. A. (2010). Selective inhibition of histone deacetylase 6 (HDAC6) induces DNA damage and sensitizes transformed cells to anticancer agents. Proceedings of the National Academy of Sciences, 107(46), 20003–20008. https://doi.org/10.1073/pnas.1013754107 View Source

Niltubacin vs. Tubacin: Inactivity Evidence

Target Engagement: No α-Tubulin Acetylation

In the foundational study that discovered tubacin, niltubacin was directly compared to tubacin in A549 human lung carcinoma cells. Tubacin induced up to a 3-fold increase in α-tubulin acetylation with an EC₅₀ of 2.5 μM, whereas niltubacin at identical concentrations showed no measurable effect on α-tubulin or histone acetylation levels [1]. This differential was confirmed by immunofluorescence: treatment with tubacin (2 μM, 14 h) produced strong anti-acetylated α-tubulin staining (red), while niltubacin (2 μM, 14 h) treatment was indistinguishable from untreated controls [2]. The structural basis for this difference is the single functional group substitution—niltubacin's carboxylate cannot chelate the catalytic zinc ion in HDAC6, whereas tubacin's hydroxamic acid can [1].

α-Tubulin Acetylation

Head-to-head

No detectable effect vs. tubacin EC₅₀ 2.5 μM

Supports HDAC6 inactivity attribution

A549 cells, cytoblot; n = 6

Evidence Dimension	α-Tubulin acetylation induction in A549 cells (cytoblot assay)
Target Compound Data	No detectable increase in α-tubulin acetylation at 2 μM (Niltubacin)
Comparator Or Baseline	Tubacin: up to 3-fold increase in α-tubulin acetylation; EC₅₀ = 2.5 μM
Quantified Difference	Qualitative: tubacin induces robust acetylation; niltubacin shows no activity at any concentration tested
Conditions	A549 human lung carcinoma cells; cytoblot assay with anti-acetylated α-tubulin antibody; n = 6

Why This Matters

This evidence confirms that niltubacin exerts zero HDAC6 inhibitory activity at the biochemical level, establishing it as a valid negative control for any tubacin-mediated α-tubulin acetylation phenotype.

• [1] Haggarty, S. J., Koeller, K. M., Wong, J. C., Grozinger, C. M., & Schreiber, S. L. (2003). Domain-selective small-molecule inhibitor of histone deacetylase 6 (HDAC6)-mediated tubulin deacetylation. Proceedings of the National Academy of Sciences, 100(8), 4389–4394. https://doi.org/10.1073/pnas.0430973100 View Source
• [2] Haggarty, S. J. et al. (2003). Supporting Figure 6: Selectivity and reversibility of tubacin. PNAS Data Supplement. https://pmc.ncbi.nlm.nih.gov/articles/instance/153564/bin/pnas_0430973100_2.html View Source

Mitochondrial Transport: No Enhancement

In a direct comparison using time-lapse fluorescence microscopy of cultured hippocampal neurons, tubacin (20 μM) dramatically enhanced mitochondrial movement, with increased numbers of moving mitochondria and elevated average velocities observed over a 3-hour imaging period [1]. In contrast, niltubacin (20 μM) produced no change in either the number of moving mitochondria or mean mitochondrial velocity relative to untreated controls [1]. Western blot analysis confirmed the mechanistic basis: tubacin increased both acetylated tubulin levels and kinesin-1 association with mitochondria, whereas niltubacin did not alter tubulin acetylation or kinesin-1–mitochondria association [2].

Mitochondrial Transport

Head-to-head

Tubacin enhanced movement; niltubacin no change

Supports null functional HDAC6 response

Time-lapse imaging, hippocampal neurons; n = 5–6

Evidence Dimension	Mitochondrial movement in hippocampal neurons (quantified by kymograph analysis)
Target Compound Data	Niltubacin (20 μM): no significant change in number of moving mitochondria or mean velocity vs. control (n = 6 for count, n = 5 for velocity)
Comparator Or Baseline	Tubacin (20 μM): dramatic enhancement of mitochondrial movement; both number of moving mitochondria and average velocity significantly increased
Quantified Difference	Qualitative: tubacin produces robust enhancement; niltubacin is indistinguishable from untreated control
Conditions	Primary rat hippocampal neurons (2 DIV); 3-hour continuous imaging at 10-second intervals; n = 5–6 independent experiments

Why This Matters

This demonstrates that niltubacin lacks the functional cellular consequence of HDAC6 inhibition in a disease-relevant neuronal model, validating its use as a negative control in neurodegeneration and mitochondrial trafficking research.

• [1] Chen, S., Owens, G. C., Makarenkova, H., & Edelman, D. B. (2010). HDAC6 Regulates Mitochondrial Transport in Hippocampal Neurons. PLoS ONE, 5(5), e10848. https://doi.org/10.1371/journal.pone.0010848 View Source
• [2] Chen, S., Owens, G. C., Makarenkova, H., & Edelman, D. B. (2010). Figure 2: Western blot analysis of kinesin-1B and acetylated tubulin. PLoS ONE, 5(5), e10848. https://doi.org/10.1371/journal.pone.0010848 View Source

Chemosensitization: No Enhancement

In a head-to-head comparison using transformed cell lines (LNCaP prostate cancer and MCF-7 breast cancer), tubacin significantly enhanced cell death induced by etoposide, doxorubicin, and SAHA (vorinostat), whereas niltubacin (referred to as nil-tubacin) showed no sensitization effect [1]. Tubacin treatment induced accumulation of γH2AX (a DNA double-strand break marker) and activated checkpoint kinase Chk2, and these effects were augmented by co-treatment with etoposide or SAHA [1]. The absence of any DNA damage sensitization by niltubacin confirms that tubacin's chemosensitizing activity is mediated through HDAC6 catalytic inhibition and not through scaffold-dependent mechanisms [1].

Chemosensitization

Head-to-head

Niltubacin no sensitization; tubacin enhanced cell death

Supports HDAC6-specific chemosensitization endpoint review

LNCaP, MCF-7 cells; etoposide, doxorubicin, SAHA

Evidence Dimension	Cancer cell death enhancement with chemotherapeutic agents
Target Compound Data	Niltubacin: no sensitization to etoposide, doxorubicin, or SAHA in LNCaP or MCF-7 cells
Comparator Or Baseline	Tubacin: significant enhancement of cell death induced by etoposide, doxorubicin, and SAHA in transformed cells (LNCaP, MCF-7); increased PARP cleavage, γH2AX accumulation, and Chk2 activation
Quantified Difference	Qualitative binary outcome: tubacin sensitizes; niltubacin does not sensitize; effect not observed in normal human foreskin fibroblasts
Conditions	LNCaP and MCF-7 transformed cell lines; etoposide, doxorubicin, SAHA co-treatment; γH2AX and Chk2 detected by Western blot

Why This Matters

For oncology researchers studying HDAC6 as a therapeutic target, this evidence is critical—it demonstrates that niltubacin is essential as a negative control to confirm that chemosensitization phenotypes are HDAC6-dependent rather than off-target effects of the tubacin scaffold.

• [1] Namdar, M., Perez, G., Ngo, L., & Marks, P. A. (2010). Selective inhibition of histone deacetylase 6 (HDAC6) induces DNA damage and sensitizes transformed cells to anticancer agents. Proceedings of the National Academy of Sciences, 107(46), 20003–20008. https://doi.org/10.1073/pnas.1013754107 View Source

Sphingolipid Biosynthesis: No Off-Target Activity

A 2014 study revealed that tubacin possesses a significant HDAC6-independent off-target activity: it directly inhibits serine palmitoyltransferase (SPT), the rate-limiting enzyme of de novo sphingolipid biosynthesis, at concentrations commonly used to test HDAC6 function (≤20 μM) [1]. Niltubacin was tested in parallel and found to be completely inactive against SPT and sphingolipid biosynthesis, confirming that SPT inhibition is mediated by a structural feature of tubacin not shared by niltubacin [1]. However, this same finding reveals a critical limitation: because niltubacin is also inactive against SPT, it cannot be used to distinguish which of tubacin's cellular effects arise from HDAC6 inhibition versus SPT inhibition—a nuance that must inform experimental interpretation [1].

SPT Off-Target Activity

Head-to-head

Tubacin inhibits SPT; niltubacin inactive

Supports differentiation of HDAC6- vs. SPT-mediated effects

De novo sphingolipid synthesis assay

Evidence Dimension	Inhibition of de novo sphingolipid biosynthesis (SPT activity)
Target Compound Data	Niltubacin: inactive—no inhibition of sphingolipid biosynthesis
Comparator Or Baseline	Tubacin: strongly inhibits de novo sphingolipid synthesis in intact cells; directly inhibits SPT activity in permeabilized cells at doses commonly used for HDAC6 studies
Quantified Difference	Qualitative binary outcome: tubacin inhibits sphingolipid synthesis in an HDAC6-independent manner; niltubacin is inactive; HDAC6 knockdown moderately stimulated sphingolipid synthesis
Conditions	Intact cells and permeabilized cell SPT assay; de novo sphingolipid synthesis measured by [³H]-serine incorporation

Why This Matters

This evidence is a procurement-critical insight: niltubacin's utility as a negative control is validated for HDAC6 catalytic activity but is simultaneously limited—purchasers must understand that a lack of effect with niltubacin does not rule out SPT-mediated off-target effects of tubacin, necessitating orthogonal approaches such as HDAC6 shRNA knockdown or alternative HDAC6 inhibitors.

• [1] Siow, D., & Wattenberg, B. (2014). The histone deacetylase-6 inhibitor tubacin directly inhibits de novo sphingolipid biosynthesis as an off-target effect. Biochemical and Biophysical Research Communications, 449(3), 268–271. https://doi.org/10.1016/j.bbrc.2014.05.016 View Source

Lymphocyte Chemotaxis: Deacetylase-Independent Role

In a study investigating HDAC6's role in lymphocyte chemotaxis, niltubacin was used not only as a negative control but also as a competitive ligand in tubacin-niltubacin competition experiments. Niltubacin dose-dependently competed with tubacin (0.5 μM) for binding to HDAC6, with an IC₅₀ determined from competition curves in CEM leukemic T-cells and peripheral blood lymphocytes across a concentration range of 1 nM to 10 μM [1]. Critically, while niltubacin reversed tubacin's inhibitory effect on HDAC6 deacetylase activity in a concentration-dependent manner, the combination of tubacin (0.5 μM) plus increasing niltubacin concentrations produced the same level of SDF-1α–directed migration inhibition as tubacin alone, demonstrating that HDAC6's deacetylase activity is dispensable for its role in modulating lymphocyte migration [2]. This established that HDAC6 has a deacetylase-independent scaffolding function in chemotaxis [2].

Lymphocyte Chemotaxis

Head-to-head

Niltubacin competes binding; migration inhibition not reversed

Supports deacetylase-independent scaffolding function dissection

Competition assay, CEM T-cells; n = 4

Evidence Dimension	SDF-1α–directed lymphocyte migration inhibition and tubacin competition binding
Target Compound Data	Niltubacin alone: no effect on tubulin acetylation or migration; niltubacin + tubacin (0.5 μM): reverses tubacin's deacetylase inhibition but does not reverse migration inhibition
Comparator Or Baseline	Tubacin (0.5 μM) alone: inhibits HDAC6 deacetylase activity and SDF-1α–directed migration; tubacin + niltubacin combination: migration inhibition persists despite deacetylase activity restoration
Quantified Difference	Niltubacin competes tubacin binding with measurable IC₅₀; migration inhibition by tubacin is not rescued by niltubacin co-treatment
Conditions	CEM leukemic T-cells and human peripheral blood lymphocytes; SDF-1α–directed transwell migration assay; n = 4 independent experiments

Why This Matters

This evidence demonstrates a sophisticated application of niltubacin beyond simple negative control: it enables dissection of HDAC6's catalytic versus scaffolding functions. For researchers studying HDAC6 in immunology or metastasis, niltubacin is indispensable for distinguishing these mechanistically distinct roles.

• [1] Cabrero, J. R., Serrador, J. M., Barreiro, O., Mittelbrunn, M., Rey-Burusco, M. F., Teixidó, J., ... & Sánchez-Madrid, F. (2006). Lymphocyte Chemotaxis Is Regulated by Histone Deacetylase 6, Independently of Its Deacetylase Activity. Molecular Biology of the Cell, 17(8), 3435–3445. https://doi.org/10.1091/mbc.e06-01-0017 View Source
• [2] Cabrero, J. R. et al. (2006). Figure 5: Niltubacin competes tubacin-mediated effect on HDAC6 tubulin deacetylase activity. Molecular Biology of the Cell, 17(8), 3435–3445. https://doi.org/10.1091/mbc.e06-01-0017 View Source

Carboxylate vs. Hydroxamic Acid

Niltubacin (C₄₁H₄₂N₂O₇S) and tubacin (C₄₁H₄₃N₃O₇S) differ by a single atom: niltubacin's terminal carboxylate group (–COOH) replaces tubacin's hydroxamic acid (–CONHOH) at position R₁ of the 1,3-dioxane scaffold [1]. This single substitution eliminates the zinc-chelating capacity essential for HDAC6 catalytic domain inhibition, as the hydroxamic acid moiety is the canonical zinc-binding group (ZBG) for Class I/II HDACs [1]. Despite this functional difference, both compounds share near-identical physicochemical properties: cLogP predictions indicate similar octanol-water partition coefficients, suggesting comparable cell permeability [1]. Niltubacin retains the full 1,3-dioxane core, the diphenyloxazole thioether side chain, and the 4-(hydroxymethyl)phenyl substituent of tubacin, ensuring that any differential biological effects are attributable solely to the absence of zinc-chelating capacity [1].

Zinc-Chelating Pharmacophore

Class-level

Carboxylate (–COOH) replaces hydroxamic acid (–CONHOH)

Single-atom difference eliminates zinc chelation, HDAC6 inhibition

Structural basis from Haggarty et al. 2003

Evidence Dimension	Chemical structure and zinc-chelating pharmacophore
Target Compound Data	Niltubacin: C₄₁H₄₂N₂O₇S; MW 706.85; carboxylate at R₁; no zinc-chelating capacity
Comparator Or Baseline	Tubacin: C₄₁H₄₃N₃O₇S; MW 721.86; hydroxamic acid at R₁; zinc-chelating ZBG present
Quantified Difference	One-atom difference (O vs. N); functional consequence: complete loss of HDAC6 inhibition (IC₅₀ shift from 4 nM [tubacin] to undetectable [niltubacin])
Conditions	Structural analysis from Haggarty et al. (2003) Fig. 1B; biochemical validation across multiple assay systems

Why This Matters

This structure-based evidence is fundamental to procurement decisions: niltubacin is the only commercially available compound that retains the complete tubacin scaffold while lacking HDAC6 inhibitory activity. No other HDAC6 inhibitor (tubastatin A, ACY-1215, etc.) can serve as a scaffold-matched negative control for tubacin.

• [1] Haggarty, S. J., Koeller, K. M., Wong, J. C., Grozinger, C. M., & Schreiber, S. L. (2003). Domain-selective small-molecule inhibitor of histone deacetylase 6 (HDAC6)-mediated tubulin deacetylation. Proceedings of the National Academy of Sciences, 100(8), 4389–4394. https://doi.org/10.1073/pnas.0430973100 View Source

Niltubacin Application Scenarios

HDAC6-Specific Phenotype Validation

When tubacin treatment produces a cellular phenotype (e.g., increased α-tubulin acetylation, altered mitochondrial trafficking, or enhanced chemosensitization), parallel treatment with niltubacin at equivalent concentrations (2–20 μM) is required to confirm that the phenotype is HDAC6-dependent. The absence of any effect with niltubacin—demonstrated across immunofluorescence [1], Western blot [2], and functional assays —provides the essential negative control that distinguishes target-mediated pharmacology from scaffold-related artifacts. Experimental design best practice: include niltubacin at the same concentration as tubacin in every experiment, with DMSO vehicle as an additional control.

HDAC6 Catalytic vs. Scaffold Functions in Migration

Niltubacin's unique ability to compete with tubacin for HDAC6 binding while lacking deacetylase inhibitory activity makes it an essential tool for distinguishing catalytic from non-catalytic (scaffolding) functions of HDAC6. As demonstrated in lymphocyte chemotaxis studies, niltubacin reversed tubacin's effect on α-tubulin acetylation without restoring migration, proving that HDAC6's role in chemotaxis is deacetylase-independent [1]. Researchers studying HDAC6 in immunology, cancer metastasis, or cell adhesion should procure niltubacin specifically for tubacin-niltubacin competition experiments to parse these mechanistically distinct roles. Typical protocol: co-incubate tubacin (0.5 μM) with increasing niltubacin concentrations (1 nM–10 μM) and measure both α-tubulin acetylation (Western blot) and functional readouts (migration, adhesion).

Off-Target SPT Inhibition Control

Because tubacin directly inhibits serine palmitoyltransferase (SPT) independently of HDAC6 [1], any study using tubacin to probe HDAC6 function in sphingolipid-rich systems (e.g., neuronal membranes, lipid raft biology) must include niltubacin as a control. However, researchers should be aware of the documented limitation: niltubacin is also inactive against SPT [1], meaning a lack of effect with niltubacin cannot definitively rule out SPT-mediated tubacin off-target effects. Best practice: combine niltubacin controls with orthogonal approaches such as HDAC6 shRNA/siRNA knockdown or the use of structurally distinct HDAC6 inhibitors (e.g., tubastatin A, ACY-1215) to triangulate HDAC6-specific effects.

HDAC6 Inhibitor Selectivity Profiling

For laboratories engaged in HDAC inhibitor discovery, selectivity profiling, or chemical probe qualification, niltubacin serves as a critical reference compound. It should be included in any panel that compares tubacin with next-generation HDAC6 inhibitors (ACY-1215, tubastatin A, SW-100, ACY-738) to benchmark the contribution of HDAC6 catalytic inhibition vs. scaffold effects [1]. Its inclusion is particularly important given that different HDAC6 inhibitor chemotypes exhibit widely varying selectivity profiles: tubacin shows ~350-fold selectivity for HDAC6 over HDAC1, while ACY-1215 shows only ~12-fold selectivity [2]. Niltubacin, as the scaffold-matched inactive control, provides the baseline against which these selectivity differences can be interpreted.

Application

Selection Property

Validation Focus

HDAC6 Phenotype Validation

Negative control equivalent to tubacin scaffold

Confirming HDAC6-dependence by absence of effect vs. tubacin

Catalytic vs. Scaffold Dissection

Competitive binding without deacetylase inhibition

Distinguishing catalytic from scaffolding roles via co-treatment

Off-Target SPT Control

Scaffold-matched, but also SPT-inactive

May require orthogonal HDAC6 knockdown to rule out SPT effects

Selectivity Profiling

Scaffold-matched baseline for HDAC6 inhibitor comparison

Benchmarking selectivity across inhibitor chemotypes

• [1] Cabrero, J. R., Serrador, J. M., Barreiro, O., Mittelbrunn, M., Rey-Burusco, M. F., Teixidó, J., ... & Sánchez-Madrid, F. (2006). Lymphocyte Chemotaxis Is Regulated by Histone Deacetylase 6, Independently of Its Deacetylase Activity. Molecular Biology of the Cell, 17(8), 3435–3445. https://doi.org/10.1091/mbc.e06-01-0017 View Source
• [2] Ho, T. C., Chan, A. H., & Ganesan, A. (2020). Thirty Years of HDAC Inhibitors: A Trip Down Memory Lane. Cells, 10(1), 12. Table 1: HDAC6 inhibitor selectivity comparison. https://doi.org/10.3390/cells10010012 View Source